N-(5-methoxybenzo[d]thiazol-2-yl)-5-nitro-N-(pyridin-2-ylmethyl)thiophene-2-carboxamide

• IUPAC Name: N-(5-methoxy-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-2-ylmethyl)thiophene-2-carboxamide
• InChI: InChI=1S/C19H14N4O4S2/c1-27-13-5-6-15-14(10-13)21-19(29-15)22(11-12-4-2-3-9-20-12)18(24)16-7-8-17(28-16)23(25)26/h2-10H,11H2,1H3
• InChI Key: TYESBJOHIZGJFW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)SC(=N2)N(CC3=CC=CC=N3)C(=O)C4=CC=C(S4)[N+](=O)[O-]
• Molecular Formula: C19H14N4O4S2
• Molecular Weight: 426.5 g/mol

Description

“N-(5-methoxybenzo[d]thiazol-2-yl)-5-nitro-N-(pyridin-2-ylmethyl)thiophene-2-carboxamide” is a complex organic compound that contains several functional groups and heterocyclic rings. The compound contains a benzo[d]thiazole ring, which is a type of heterocyclic aromatic compound. It also contains a thiophene ring, another type of aromatic heterocycle. The presence of a nitro group (-NO2) and a carboxamide group (-CONH2) could suggest potential reactivity.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple ring systems and functional groups. Detailed structural analysis would require techniques such as NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the various functional groups present. For example, the nitro group is electron-withdrawing and could influence the reactivity of the aromatic rings.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure and functional groups. For example, the presence of a carboxamide group could allow for hydrogen bonding, influencing its solubility.

Scientific Research Applications

Antiviral Activity

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Anti-inflammatory and Analgesic Activities

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Antitubercular Activity

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Antibacterial Activity

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Antifungal Activity

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Antioxidant Activity

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Antimicrobial Activity

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Anti-proliferative Activity

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Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, some benzo[d]thiazole derivatives have been studied for their antibacterial activity.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

Future research could explore the potential uses of this compound, such as its potential antibacterial activity. Further studies could also investigate its synthesis and properties in more detail.